N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-methoxybenzamide

Specification

• CAS No.: 955229-57-9
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.407
• IUPAC Name: N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-methoxybenzamide
• Standard InChI: InChI=1S/C20H22N2O3/c1-25-18-9-7-17(8-10-18)20(24)21-12-16-11-19(23)22(14-16)13-15-5-3-2-4-6-15/h2-10,16H,11-14H2,1H3,(H,21,24)
• Standard InChI Key: REUYPHBWMZSHBF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NCC2CC(=O)N(C2)CC3=CC=CC=C3

Introduction

Potential Applications

Pyrrolidinone and benzamide derivatives have been explored for various therapeutic applications:

• Pyrrolidinone Derivatives: These compounds are known for their neuroprotective, anti-inflammatory, and antimicrobial properties. For example, some pyrrolidinone derivatives have been studied for their potential in treating neurological disorders.

• Benzamide Derivatives: Benzamides are used in medicine for their analgesic, anti-inflammatory, and antipsychotic effects. They are also investigated for their roles in cancer treatment and as antimicrobial agents.

Synthesis and Characterization

The synthesis of N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-methoxybenzamide would likely involve a multi-step process, including the formation of the pyrrolidinone ring and its subsequent coupling with a methoxybenzamide moiety. Characterization techniques such as NMR and mass spectrometry would be essential for confirming the structure and purity of the compound.

Research Findings and Future Directions

While specific research findings on N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-4-methoxybenzamide are not available, studies on similar compounds suggest that they could be valuable for developing new drugs. Future research should focus on synthesizing this compound and evaluating its pharmacological properties, including its potential as an analgesic, anti-inflammatory, or antimicrobial agent.